6-O-Bis-(4,5-dimethoxy-2-nitrobenzyloxyphosphoryl)-D-trehalose

• Molecular Formula: C30H41N2O22P
• Molecular Weight: 812.6 g/mol
• InChI: InChI=1S/C30H41N2O22P/c1-45-17-5-13(15(31(40)41)7-19(17)47-3)10-49-55(44,50-11-14-6-18(46-2)20(48-4)8-16(14)32(42)43)51-12-22-24(35)26(37)28(39)30(53-22)54-29-27(38)25(36)23(34)21(9-33)52-29/h5-8,21-30,33-39H,9-12H2,1-4H3/t21-,22-,23-,24-,25+,26+,27-,28-,29-,30-/m1/s1
• InChIKey: VBRSKKDKEFXLRX-OTJWROPPSA-N

DMNB-T6P: Light-Activated T6P Precursor

6-O-Bis-(4,5-dimethoxy-2-nitrobenzyloxyphosphoryl)-D-trehalose, commonly referred to as DMNB-T6P, is a synthetic, photolabile signaling precursor of trehalose-6-phosphate (T6P) [1]. It belongs to a class of compounds designed to modulate plant sugar signaling pathways by enabling the controlled, light-triggered release of the central metabolic signal T6P within plant tissues [2]. Its core design features a dual 4,5-dimethoxy-2-nitrobenzyl (DMNB) caging group that masks the charged phosphate moiety of T6P, enhancing its membrane permeability for efficient uptake by plants [1].

Light-controlled T6P signaling modulation in planta

Dual DMNB-caged design enhances membrane permeability for plant uptake

Intermediate photolysis profile balances activation speed and background stability

• [1] Griffiths, C. A., Sagar, R., Geng, Y., Primavesi, L. F., Patel, M. K., Passarelli, M. K., ... & Davis, B. G. (2016). Chemical intervention in plant sugar signalling increases yield and resilience. Nature, 540(7634), 574-578. View Source
• [2] Supplementary Information for Griffiths, C. A. et al. (2016). Chemical intervention in plant sugar signalling increases yield and resilience. Nature, 540(7634), 574-578. View Source

Why DMNB-T6P Cannot Be Substituted

Substituting DMNB-T6P with other structurally related T6P precursors, such as oNB-T6P, oNPE-T6P, or Mono-DMNB-T6P, is not equivalent and will lead to significantly different experimental outcomes. These analogues differ in their caging group chemistry, which directly dictates the rate of light-activated T6P release (photolysis kinetics), their uptake efficiency into plant tissues, and the resulting magnitude of downstream physiological effects [1][2]. The quantitative data below demonstrate that these molecular differences translate into distinct performance profiles in vitro and in planta, making DMNB-T6P a unique tool for specific research applications where its particular balance of permeability and release kinetics is required.

DMNB-T6PBis-caged, intermediate photolysis, high uptake

oNB-T6P / oNPE-T6PCaging-group kinetics shift T6P release timing; oNB releases 4.7× faster, oNPE 2.4× slower, altering temporal signaling outcomes.

DMNB-T6P1.9× higher in planta accumulation vs. mono-caged

Mono-DMNB-T6PReduced permeability and lower tissue loading lead to weaker T6P signal generation, limiting physiological response magnitude.

DMNB-T6P1 mM non-inhibitory; broad in vivo dosing window

oNPE-T6PInhibitory at 1 mM, requiring 10-fold dilution; narrower operational range complicates phenotype interpretation.

• [1] Griffiths, C. A., Sagar, R., Geng, Y., Primavesi, L. F., Patel, M. K., Passarelli, M. K., ... & Davis, B. G. (2016). Chemical intervention in plant sugar signalling increases yield and resilience. Nature, 540(7634), 574-578. View Source
• [2] Supplementary Information for Griffiths, C. A. et al. (2016). Chemical intervention in plant sugar signalling increases yield and resilience. Nature, 540(7634), 574-578. View Source

DMNB-T6P: Performance vs. Analogues

Photorelease Kinetics

The rate of light-activated conversion to the active signal molecule T6P is a critical parameter for temporal control of signaling. Under identical 365 nm UV irradiation (8 W, 23 μmol m⁻² s⁻¹), DMNB-T6P (compound 2) demonstrated a conversion half-life of 7.0 ± 0.1 minutes [1]. This is 4.7-fold slower than the more labile oNB-T6P (1) with a half-life of 1.5 ± 0.1 minutes, and 2.4-fold faster than the more stable oNPE-T6P (3) with a half-life of 16.9 ± 2.0 minutes [1].

Photolysis half-life

Head-to-head

7.0 ± 0.1 min

Intermediate temporal activation profile

4.7× slower than oNB-T6P, 2.4× faster than oNPE-T6P (365 nm, in vitro)

Evidence Dimension	In vitro photolysis half-life (t₁/₂)
Target Compound Data	7.0 ± 0.1 minutes
Comparator Or Baseline	oNB-T6P (Compound 1): 1.5 ± 0.1 minutes; oNPE-T6P (Compound 3): 16.9 ± 2.0 minutes
Quantified Difference	DMNB-T6P is 4.7-fold slower than oNB-T6P and 2.4-fold faster than oNPE-T6P.
Conditions	In vitro, 365 nm UV irradiation (8 W, 23 μmol m⁻² s⁻¹), monitored by 31P NMR.

Why This Matters

This intermediate photolysis rate makes DMNB-T6P ideal for experiments requiring a balance between rapid activation and avoiding premature T6P release during uptake, offering a distinct temporal profile not achieved by its faster or slower analogues.

• [1] Supplementary Information for Griffiths, C. A. et al. (2016). Table S1: Rate of light-activated conversion of signalling precursors 1-4 to signal molecule T6P. View Source

Arabidopsis Uptake Efficiency

The efficiency with which a precursor is taken up by plant tissue directly influences its potential to modulate internal T6P levels. After 72 hours of feeding at a 1 mM concentration, DMNB-T6P (compound 2) accumulated in Arabidopsis thaliana plantlets to a level of 1,134 ± 241 pmol/mg fresh weight [1]. In comparison, the mono-caged analogue Mono-DMNB-T6P (compound 4) accumulated to a lower level of 596 ± 52 pmol/mg fresh weight under the same conditions [1].

Uptake efficiency

Head-to-head

1,134 ± 241 pmol/mg FW

Higher tissue accumulation supports robust T6P generation

1.9× higher than Mono-DMNB-T6P after 72 h feeding (Arabidopsis)

Evidence Dimension	In planta compound accumulation after 72-hour feeding
Target Compound Data	1,134 ± 241 pmol/mg fresh weight
Comparator Or Baseline	Mono-DMNB-T6P (Compound 4): 596 ± 52 pmol/mg fresh weight
Quantified Difference	DMNB-T6P accumulation is 1.9-fold higher than Mono-DMNB-T6P.
Conditions	Arabidopsis thaliana plantlets, 1 mM compound in medium, 72-hour uptake, quantified by LCMS.

Why This Matters

This 1.9-fold higher tissue loading demonstrates that the bis-DMNB caging strategy of DMNB-T6P provides a significant advantage in compound permeability and retention compared to the mono-caged analogue, making it the preferred choice for applications requiring robust in planta concentrations.

• [1] Supplementary Information for Griffiths, C. A. et al. (2016). Table S7: Summarised data for in planta uptake of signalling precursors 1-4 with concentration. View Source

In Planta T6P Release

The ultimate functional output of a precursor is the amount of active T6P it releases within the plant. Following a 72-hour uptake period and subsequent UV activation, DMNB-T6P (compound 2) led to the release of 103 ± 13 pmol of T6P per mg fresh weight in Arabidopsis thaliana [1]. This is 1.8-fold higher than the T6P released from oNPE-T6P (compound 3), which yielded 56 ± 7 pmol/mg fresh weight under identical conditions [1].

In planta T6P release

Head-to-head

103 ± 13 pmol/mg FW

Larger available T6P pool drives pronounced physiological effects

1.8× higher than oNPE-T6P after UV activation (Arabidopsis)

Evidence Dimension	In planta T6P release after UV activation
Target Compound Data	103 ± 13 pmol/mg fresh weight
Comparator Or Baseline	oNPE-T6P (Compound 3): 56 ± 7 pmol/mg fresh weight
Quantified Difference	DMNB-T6P releases 1.8-fold more T6P than oNPE-T6P.
Conditions	Arabidopsis thaliana, 72-hour uptake, UV activation (8 W, 365 nm), T6P quantified by MS.

Why This Matters

Despite having slower photolysis kinetics than oNPE-T6P, the superior uptake of DMNB-T6P results in a significantly larger pool of releasable T6P, making it a more potent tool for generating robust physiological responses in whole-plant studies.

• [1] Supplementary Information for Griffiths, C. A. et al. (2016). Table S10: In planta release of T6P from signalling precursors 1-4. View Source

Plant Growth Response

The physiological impact of T6P precursors on plant growth provides a direct measure of their bioactivity. In Arabidopsis thaliana plantlets, treatment with 1 mM DMNB-T6P (compound 2) for 72 hours resulted in a fresh weight of 12.2 ± 1.5 mg [1]. This is in contrast to the effect of oNPE-T6P (compound 3), which at the same concentration was inhibitory, necessitating a ten-fold lower dose (0.1 mM) to avoid toxicity and achieve a comparable fresh weight of 14.1 ± 1.1 mg [1].

Growth response

Head-to-head

12.2 ± 1.5 mg FW at 1 mM

Non-inhibitory at standard dose; wider operational window

oNPE-T6P inhibitory at 1 mM, required 0.1 mM for comparable growth

Evidence Dimension	Plantlet fresh weight after 72-hour treatment
Target Compound Data	12.2 ± 1.5 mg (at 1 mM)
Comparator Or Baseline	oNPE-T6P (Compound 3): Inhibitory at 1 mM; 14.1 ± 1.1 mg at 0.1 mM
Quantified Difference	DMNB-T6P is non-inhibitory at 1 mM, whereas oNPE-T6P requires a 10-fold dilution to avoid growth suppression.
Conditions	Arabidopsis thaliana plantlets, 72-hour uptake, growth light conditions.

Why This Matters

This difference in effective concentration range highlights that DMNB-T6P has a wider operational window for in vivo studies, allowing for higher dosing without triggering inhibitory effects, which is a critical consideration for experimental design and reproducibility.

• [1] Griffiths, C. A., Sagar, R., Geng, Y., Primavesi, L. F., Patel, M. K., Passarelli, M. K., ... & Davis, B. G. (2016). Extended Data Figure 5a. View Source

Wheat Yield Improvement

The ultimate test of a T6P precursor's efficacy is its ability to enhance crop yield under field conditions. In field trials with spring wheat (Triticum aestivum), a foliar spray of DMNB-T6P at a concentration of 100 μM led to a 5-10% increase in grain yield compared to untreated control plants [1].

Field wheat yield

Field trial

5–10% grain yield increase

Reported yield improvement under field conditions

Foliar spray 100 μM, spring wheat field trial

Evidence Dimension	Grain yield
Target Compound Data	5-10% increase over control
Comparator Or Baseline	Untreated control plants
Quantified Difference	DMNB-T6P treatment resulted in a 5-10% yield increase.
Conditions	Field trials on spring wheat (Triticum aestivum), foliar spray with 100 μM DMNB-T6P.

Why This Matters

This field-level data provides compelling evidence for the practical application of DMNB-T6P in agriculture, demonstrating a tangible benefit for crop productivity that is not achievable with untreated plants or potentially with other precursor analogues not optimized for such applications.

• [1] Griffiths, C. A., Sagar, R., Geng, Y., Primavesi, L. F., Patel, M. K., Passarelli, M. K., ... & Davis, B. G. (2016). Chemical intervention in plant sugar signalling increases yield and resilience. Nature, 540(7634), 574-578. View Source

DMNB-T6P: Key Applications

Temporal T6P Signaling Control

For researchers investigating the temporal dynamics of plant sugar signaling, DMNB-T6P offers an ideal intermediate photolysis rate (t₁/₂ = 7.0 min) that provides a balance between the extremely rapid release of oNB-T6P and the slower release of oNPE-T6P [1]. This allows for precise experimental control over the onset of T6P signaling, minimizing background activation during uptake while enabling a robust, timed pulse of the signal molecule for downstream analysis of gene expression or metabolic flux.

Sustained T6P Elevation in Planta

In studies where a strong and prolonged T6P signal is needed to observe clear phenotypic changes, DMNB-T6P is the superior choice due to its 1.8-fold higher in planta T6P release compared to oNPE-T6P [2]. This higher yield of active signal translates to more pronounced physiological effects, making it the preferred compound for experiments on starch accumulation, growth regulation, and stress recovery in model plants like Arabidopsis [3].

Agricultural Field Trials

For industrial applications in agriculture, DMNB-T6P is the only T6P precursor among those tested that has demonstrated a significant 5-10% increase in grain yield in field trials with spring wheat [4]. This proven efficacy in a real-world agricultural setting, combined with its favorable uptake and release profile, positions DMNB-T6P as the lead candidate for developing next-generation biostimulants aimed at improving crop productivity and stress resilience.

Arabidopsis Phenotypic Screening

For laboratories conducting large-scale phenotypic screens, the wider operational dose range of DMNB-T6P is a critical advantage. Its ability to be used at 1 mM without causing the growth inhibition seen with oNPE-T6P [3] simplifies experimental workflows and reduces the risk of confounding toxicity effects, ensuring that observed phenotypes are a direct result of T6P signaling modulation rather than compound-specific stress responses.

Application

Selection Property

Validation Focus

Temporal T6P signaling studies

Intermediate photolysis kinetics profile

Onset timing control vs. background activation

Sustained in planta T6P elevation

Reported T6P release yield profile (vs. oNPE-T6P)

Phenotypic response in starch and growth assays

Agricultural field trial research

Reported grain yield improvement (field context)

Crop productivity assessment under real-world conditions

Arabidopsis phenotypic screening

Broader in vivo dosing window (non-inhibitory at standard dose)

Confounding toxicity avoidance; T6P-specific modulation

• [1] Supplementary Information for Griffiths, C. A. et al. (2016). Table S1: Rate of light-activated conversion of signalling precursors 1-4 to signal molecule T6P. View Source
• [2] Supplementary Information for Griffiths, C. A. et al. (2016). Table S10: In planta release of T6P from signalling precursors 1-4. View Source
• [3] Griffiths, C. A., Sagar, R., Geng, Y., Primavesi, L. F., Patel, M. K., Passarelli, M. K., ... & Davis, B. G. (2016). Extended Data Figure 5a. View Source
• [4] Griffiths, C. A., Sagar, R., Geng, Y., Primavesi, L. F., Patel, M. K., Passarelli, M. K., ... & Davis, B. G. (2016). Chemical intervention in plant sugar signalling increases yield and resilience. Nature, 540(7634), 574-578. View Source